2,6-Diphenylbenzo[1,2-d:5,4-d']bisoxazole

• IUPAC Name: 2,6-diphenyl-[1,3]oxazolo[4,5-f][1,3]benzoxazole
• InChI: InChI=1S/C20H12N2O2/c1-3-7-13(8-4-1)19-21-15-11-16-18(12-17(15)23-19)24-20(22-16)14-9-5-2-6-10-14/h1-12H
• InChI Key: MAWIWSCASQSZCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC4=C(C=C3O2)OC(=N4)C5=CC=CC=C5
• Molecular Formula: C20H12N2O2
• Molecular Weight: 312.3 g/mol

Description

2,6-Diphenylbenzo[1,2-d:5,4-d']bisoxazole is a useful research compound. Its molecular formula is C20H12N2O2 and its molecular weight is 312.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Nonlinear Optical Chromophores : Rigid-rod push–pull 2,6-diphenylbenzo[1,2-d:4,5-d']bisthiazole derivatives show highly efficient second-order nonlinear optical nonlinearities, optical transparency down to 532 nm, and thermal stability (Lee et al., 2002).

• Optical Properties and Fluorescence : Bis-benzoxazole derivatives exhibit superior fluorescence quantum yields in solution but have weak emission in the solid state. This behavior is attributed to the non-planar conformation of bis-chromophoric molecules in the solid state, as supported by DFT calculations and X-ray data (Ghodbane et al., 2016).

• Electro-optical Properties : The impact of fluorination on the electro-optical properties of benzobisoxazoles has been studied. Strongly electron-withdrawing groups can selectively tune the LUMO level with minor perturbation of the HOMO, challenging to achieve in typical donor-acceptor systems (Chavez et al., 2019).

• Synthesis and Thermal Analysis : 2,6-Di(p-aminophenyl) benzo-[1,2-d;5,4-d']bisoxazoles have been synthesized with thermal stability indicated by a high initial temperature for synthesis reaction and a high melting point. Temperature and concentration of P_(2)O_(5) in the catalyst are critical factors (Xiang, 2006).

• Antibacterial and Antimycobacterial Activities : Novel benzodifuran-based bis(N-(het)arylthiazol-2-amine) derivatives synthesized from 2,6-diphenylbenzo[1,2-b:5,4-b']difuran derivatives exhibited significant antibacterial and antimycobacterial activities against various bacterial and fungal strains (Baba et al., 2018).

• Synthesis and Fluorescence Behavior : A novel synthesis method and the fluorescence behavior of 2,6-Di(thiophen-2-yl)-benzo[1,2-d:4,5-d']bisoxazole has been reported, contributing to the understanding of its photophysical properties (Chai et al., 2013).